Cas no 17322-03-1 (4-tert-Butylpyrimidin-2-ol)

4-tert-Butylpyrimidin-2-ol is a substituted pyrimidine derivative characterized by the presence of a tert-butyl group at the 4-position and a hydroxyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its sterically hindered tert-butyl group enhances stability and influences reactivity, making it valuable for selective functionalization. The hydroxyl group provides a site for further derivatization, enabling the synthesis of more complex heterocyclic structures. The compound's well-defined structure and consistent purity make it suitable for research and industrial applications requiring precise molecular modifications.
4-tert-Butylpyrimidin-2-ol structure
4-tert-Butylpyrimidin-2-ol structure
Product Name:4-tert-Butylpyrimidin-2-ol
CAS No:17322-03-1
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD01646224
CID:1082632
PubChem ID:817748
Update Time:2025-05-28

4-tert-Butylpyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-tert-Butylpyrimidin-2-ol
    • 6-tert-butyl-1H-pyrimidin-2-one
    • 17322-03-1
    • SCHEMBL1660907
    • SB57121
    • Z2211231227
    • EN300-222227
    • SCHEMBL11930613
    • CHEMBL3251583
    • AKOS006276476
    • pyrimidine, 4-t-butyl-2-hydroxy-
    • DB-064900
    • MDL: MFCD01646224
    • Inchi: 1S/C8H12N2O/c1-8(2,3)6-4-5-9-7(11)10-6/h4-5H,1-3H3,(H,9,10,11)
    • InChI Key: IQBJNNLJWKHORW-UHFFFAOYSA-N
    • SMILES: O=C1N=CC=C(C(C)(C)C)N1

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 41.5Ų

4-tert-Butylpyrimidin-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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